Cas no 91977-68-3 (N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide)

• Product Name: N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide
• CAS No: 91977-68-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 1971450
• PubChem ID: 3045299
• Update Time: 2025-04-21

N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylisoxazol-5-yl)-2-pyrrolidin-1-ylacetamide
• N-(3-methyl-1,2-oxazol-5-yl)-2-pyrrolidin-1-ylacetamide
• 91977-68-3
• BRN 0986624
• N-(3-Methyl-5-isoxazolyl)-1-pyrrolidineacetamide
• DTXCID10161297
• 1-Pyrrolidineacetamide, N-(3-methyl-5-isoxazolyl)-
• DTXSID00238806

• Inchi： 1S/C10H15N3O2/c1-8-6-10(15-12-8)11-9(14)7-13-4-2-3-5-13/h6H,2-5,7H2,1H3,(H,11,14)
• InChI Key： LMULZVFJORELKR-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC1)NC1=CC(C)=NO1

Computed Properties

• Exact Mass: 209.116
• Monoisotopic Mass: 209.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.226
• Boiling Point: 405.4°C at 760 mmHg
• Flash Point: 199°C
• Refractive Index: 1.567